Cas no 1098361-20-6 (2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide
• CAS No: 1098361-20-6
• MF: C₁₁H₁₀ClF₃N₂O₂
• MW: 294.657512187958
• MDL: MFCD12655063
• CID: 4571815
• PubChem ID: 43244646
• Update Time: 2025-05-20

2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-acetamido-2-(trifluoromethyl)phenyl]acetamide
• Acetamide, N-[4-(acetylamino)-2-(trifluoromethyl)phenyl]-2-chloro-
• 2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide

• MDL： MFCD12655063
• Inchi： 1S/C11H10ClF3N2O2/c1-6(18)16-7-2-3-9(17-10(19)5-12)8(4-7)11(13,14)15/h2-4H,5H2,1H3,(H,16,18)(H,17,19)
• InChI Key： HPHWDPIGOKSTAL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1C(F)(F)F)(=O)CCl

Computed Properties

• Exact Mass: 294.038
• Monoisotopic Mass: 294.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.2A^2

2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide

2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide (CAS No. 1098361-20-6)

2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide, also known by its CAS registry number 1098361-20-6, is a synthetic organic compound with a complex structure that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a chloro group, an acetamido group, and a trifluoromethyl group, which contribute to its distinctive chemical properties and potential applications.

The molecular structure of 2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide consists of a phenyl ring substituted with multiple functional groups. The presence of the trifluoromethyl group (-CF3) imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the acetamido group (-CONHAc) adds to the molecule's polarity and hydrogen bonding capacity, making it potentially useful in various chemical reactions and biological interactions.

Recent studies have explored the synthesis and characterization of this compound, focusing on its potential as a building block in organic synthesis. Researchers have demonstrated that the compound can be synthesized through a multi-step process involving nucleophilic substitution, acetylation, and coupling reactions. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has provided detailed insights into its structural integrity and purity.

In terms of applications, 2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide has shown promise in the field of medicinal chemistry. Its unique combination of functional groups makes it a potential candidate for drug design, particularly in the development of inhibitors for specific enzymes or receptors. For instance, recent research has highlighted its ability to modulate certain cellular pathways, suggesting its potential role in the treatment of diseases such as cancer or neurodegenerative disorders.

The compound's physical properties, including its melting point, solubility, and stability under various conditions, have also been extensively studied. These properties are critical for determining its suitability for large-scale production and formulation into pharmaceutical products. For example, studies have shown that the compound exhibits good thermal stability up to 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide.

From an environmental perspective, the biodegradation and toxicity profiles of 2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide have been investigated to assess its potential impact on ecosystems. Preliminary results indicate that the compound undergoes slow biodegradation under aerobic conditions, suggesting the need for careful disposal practices to minimize environmental contamination.

In conclusion, 2-Chloro-N-4-acetamido-2-(trifluoromethyl)phenylacetamide (CAS No. 1098361-20-6) is a versatile compound with a wide range of potential applications in organic synthesis and medicinal chemistry. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.